6-(2-Methoxyphenyl)-2-[1-(4,4,4-trifluorobutanoyl)azetidin-3-yl]pyridazin-3-one

• IUPAC Name: 6-(2-methoxyphenyl)-2-[1-(4,4,4-trifluorobutanoyl)azetidin-3-yl]pyridazin-3-one
• InChI: InChI=1S/C18H18F3N3O3/c1-27-15-5-3-2-4-13(15)14-6-7-17(26)24(22-14)12-10-23(11-12)16(25)8-9-18(19,20)21/h2-7,12H,8-11H2,1H3
• InChI Key: SYVGLQZQUIOEQP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN(C(=O)C=C2)C3CN(C3)C(=O)CCC(F)(F)F
• Molecular Formula: C18H18F3N3O3
• Molecular Weight: 381.3 g/mol

Description

6-(2-Methoxyphenyl)-2-[1-(4,4,4-trifluorobutanoyl)azetidin-3-yl]pyridazin-3-one is a chemical compound that has gained significant attention in scientific research due to its potential use as a drug candidate. The compound has demonstrated promising results in various preclinical studies, indicating its potential in treating various diseases.

Mechanism of Action

The mechanism of action of 6-(2-Methoxyphenyl)-2-[1-(4,4,4-trifluorobutanoyl)azetidin-3-yl]pyridazin-3-one is not fully understood. However, it is believed to exert its effects by modulating specific signaling pathways in cells. The compound has been shown to inhibit the activity of certain enzymes and proteins, leading to its cytotoxic and anti-inflammatory effects.
Biochemical and Physiological Effects
This compound has demonstrated various biochemical and physiological effects in preclinical studies. The compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce oxidative stress. Additionally, it has shown potential in improving cognitive function and reducing neuroinflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(2-Methoxyphenyl)-2-[1-(4,4,4-trifluorobutanoyl)azetidin-3-yl]pyridazin-3-one in lab experiments is its high potency and selectivity. The compound has demonstrated potent cytotoxic and anti-inflammatory effects at low concentrations. However, one of the limitations of using the compound is its poor solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 6-(2-Methoxyphenyl)-2-[1-(4,4,4-trifluorobutanoyl)azetidin-3-yl]pyridazin-3-one. One potential direction is to investigate its potential in treating other diseases, such as cardiovascular disease and metabolic disorders. Additionally, further studies are needed to elucidate the compound's mechanism of action and optimize its pharmacokinetic properties. Finally, clinical trials are needed to assess the safety and efficacy of the compound in humans.

Synthesis Methods

The synthesis method of 6-(2-Methoxyphenyl)-2-[1-(4,4,4-trifluorobutanoyl)azetidin-3-yl]pyridazin-3-one involves the reaction of 2-(2-methoxyphenyl)pyridazin-3(2H)-one with 1-(4,4,4-trifluorobutanoyl)azetidin-3-amine in the presence of an appropriate solvent and reagents. The reaction is carried out under specific conditions to obtain the desired product in high yield and purity.

Scientific Research Applications

6-(2-Methoxyphenyl)-2-[1-(4,4,4-trifluorobutanoyl)azetidin-3-yl]pyridazin-3-one has shown potential in various preclinical studies as a drug candidate for treating cancer, inflammation, and neurological disorders. The compound has demonstrated cytotoxic effects on cancer cells and anti-inflammatory properties. Additionally, it has shown potential in treating neurodegenerative diseases by inhibiting the aggregation of misfolded proteins in the brain.